4-Chloro-2-isopropylpyridin-3-amine

• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: 4-chloro-2-propan-2-ylpyridin-3-amine
• InChI: InChI=1S/C8H11ClN2/c1-5(2)8-7(10)6(9)3-4-11-8/h3-5H,10H2,1-2H3
• InChI Key: HNLNICWOZQXGGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=C1N)Cl

Description

4-Chloro-2-isopropylpyridin-3-amine is a pyridine derivative featuring a chloro group at position 4, an isopropyl group at position 2, and an amine group at position 3. Its molecular formula is C₈H₁₁ClN₂, with an estimated molecular weight of 168.63 g/mol (calculated based on analogous compounds). The compound’s structure combines aromaticity with steric bulk from the isopropyl substituent, influencing its physicochemical properties and reactivity.

Comparison with Similar Compounds

Pyridine Derivatives with Varied Substituents

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Differences vs. Target Compound
4-Chloro-2-isopropylpyridin-3-amine	Not available	C₈H₁₁ClN₂	168.63 (estimated)	Pyridine ring; Cl (C4), iPr (C2), NH₂ (C3)	Reference compound
4-Chloro-2-cyclopropylpyridin-3-amine	1211400-92-8	C₈H₉ClN₂	168.626	Cyclopropyl (C2) instead of isopropyl	Increased ring strain; reduced steric bulk
2-Chloro-3-iodopyridin-4-amine	417721-69-8	C₅H₅ClIN₂	269.47 (estimated)	I (C3), Cl (C2), NH₂ (C4)	Larger halogen (I) introduces higher molecular weight and polarizability

Key Findings :

• Cyclopropyl vs.

Pyrimidine Analogues

Pyrimidines (6-membered rings with two nitrogen atoms) differ from pyridines in electronic properties and hydrogen-bonding capacity.

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Similarity Score	Key Differences vs. Target Compound
4-Chloro-6-isopropylpyrimidin-2-amine	26032-72-4	C₇H₁₁ClN₃	187.64	0.81	Additional nitrogen at C5; Cl at C4, iPr at C6
4-Chloro-6-methylpyrimidin-2-amine	29509-92-0	C₅H₇ClN₃	159.59	0.75	Smaller methyl group (vs. iPr); altered steric and electronic profiles

Key Findings :

• Pyrimidine vs.
• Substituent Position: In 4-Chloro-6-isopropylpyrimidin-2-amine, the isopropyl group at C6 (vs.

Halogen-Substituted Variants

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Differences
4-Chloro-3-iodopyridine hydrochloride	942206-23-7	C₅H₄ClIN·HCl	284.36 (estimated)	Iodine at C3; hydrochloride salt form
2,4-Dichloro-6-phenylpyrimidine	5600-21-5	C₁₀H₆Cl₂N₂	231.07	Dichloro substitution; phenyl group at C6

Key Findings :

• Multi-Halogen Effects : Dichloro-substituted compounds (e.g., 2,4-Dichloro-6-phenylpyrimidine) exhibit enhanced electrophilicity, favoring aromatic substitution reactions but increasing toxicity risks .
• Salt Forms : Hydrochloride salts (e.g., 4-Chloro-3-iodopyridine hydrochloride) improve crystallinity and stability but may alter solubility profiles .